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Compound of Interest

Compound Name: Einecs 270-171-6

Cat. No.: B12675231

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of the substance identified by EINECS number 270-171-6. This substance is
chemically defined as the reaction products of octadecanoic acid with triethylenetetramine, with
the corresponding CAS number 68412-15-7. It is important for researchers and professionals in
drug development and other scientific fields to understand that this substance is classified as a
UVCB (Unknown or Variable composition, Complex reaction products or Biological materials).
This classification highlights the inherent variability in its composition, which can influence its
physical and chemical properties.

The primary applications of this substance are as a versatile ashless rust inhibitor in various
industrial lubricants, including R&O, hydraulic, turbine, and circulating oils. It is also utilized as
an additive in drilling fluids for both off-shore and on-shore well operations.[1][2]

Chemical Identity

Due to its nature as a complex reaction mixture, a single, definitive chemical structure and
molecular formula for EINECS 270-171-6 cannot be assigned. The reaction between
octadecanoic acid (stearic acid) and triethylenetetramine can result in a variety of amides,
imidazolines, and other related compounds. The extent of reaction and the ratio of reactants
will influence the final composition of the product.
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However, various sources have reported different representative molecular formulas and
weights, reflecting the complexity of this substance.

Physical and Chemical Properties

The physical and chemical data for EINECS 270-171-6 are not extensively documented for a
single, pure compound due to its UVCB nature. The following tables summarize the available
quantitative data, with notations indicating when the information pertains to a closely related

substance.
Property Value Source/Notes
EINECS Number 270-171-6 -
CAS Number 68412-15-7 -
Physical State Liquid Inferred from related products
Molecular Formula C28H67N702 Representative formula for a

related complex[3]

C18H3602.C6H18N4.C4H13N
3

Representative formula for a

related complex[4]

Molecular Weight 533.877 g/mol For C28H67N702[3]
For

533.89 g/mol C18H3602.C6H18N4.C4H13N
3[4]

Table 2: Thermal Properties
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Property Value Source/Notes

Data for a related substance:

Stearic acid diethylenetriamine

Boiling Point 359.4 °C at 760 mmHg ] )
and triethylenetetramine
complex (CAS 68954-57-4)[3]
Data for a related substance:
) Stearic acid diethylenetriamine
Flash Point 162.4 °C

and triethylenetetramine
complex (CAS 68954-57-4)[3]

Experimental Protocols

Detailed experimental protocols for the determination of key physical properties of viscous,
complex substances like EINECS 270-171-6 are crucial for consistent and reliable data
generation.

Determination of Boiling Point (Micro-Method)

Given the potentially high boiling point and the nature of the substance, a micro-boiling point
determination method, such as the Thiele tube method, is appropriate.

Objective: To determine the boiling point of a small sample of a high-boiling liquid.
Apparatus:

e Thiele tube

o Thermometer (appropriate range)

e Capillary tubes (sealed at one end)

o Small rubber band or wire

e Heat source (Bunsen burner or heating mantle)

e Mineral oil or other suitable heating fluid
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e Sample of EINECS 270-171-6

Procedure:

Attach a small test tube containing 0.5-1 mL of the sample to the thermometer using a rubber
band. The bottom of the test tube should be level with the thermometer bulb.

Place a capillary tube (sealed end up) into the sample test tube.
Fill the Thiele tube with mineral oil to a level just above the top of the side arm.

Insert the thermometer and attached sample tube into the Thiele tube, ensuring the sample
is immersed in the oil.

Gently heat the side arm of the Thiele tube. The shape of the tube will ensure circulation of
the heating oil.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Continue heating until a steady and rapid stream of bubbles is observed.
Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.

Record the temperature. For accuracy, repeat the determination.

Determination of Solubility

The solubility of fatty acid-amine reaction products can be complex, often exhibiting surfactant-

like properties. A qualitative and semi-quantitative approach is outlined below.

Objective: To determine the solubility of EINECS 270-171-6 in various solvents.

Apparatus:

o Test tubes with stoppers
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Vortex mixer

Graduated pipettes

Analytical balance

A range of solvents (e.g., water, ethanol, acetone, toluene, hexane)

Procedure:

¢ Qualitative Assessment:

[¢]

Place 1 mL of each solvent into separate, labeled test tubes.

[¢]

Add a small, consistent amount (e.g., 10 mg) of the test substance to each tube.

[e]

Stopper the tubes and vortex for 1 minute.

o

Visually inspect for dissolution. Observe if the substance forms a clear solution, a cloudy
dispersion, or remains as a separate phase.

o

Record the observations as soluble, partially soluble, or insoluble.
o Semi-Quantitative Assessment (for solvents showing some solubility):

o Accurately weigh a series of increasing amounts of the test substance into labeled test
tubes (e.g., 10 mg, 50 mg, 100 mg, 500 mg, 1 g).

o Add a fixed volume (e.g., 10 mL) of the chosen solvent to each tube.

o Stopper and vortex each tube for a set amount of time (e.g., 5 minutes) at a controlled
temperature.

o Allow the tubes to stand and observe for any undissolved material.

o The solubility can be reported as a range (e.g., between 10 g/L and 50 g/L).

Mandatory Visualizations
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Logical Workflow for Chemical Characterization

The following diagram illustrates a logical workflow for the physical and chemical
characterization of a UVCB substance like EINECS 270-171-6.
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Caption: Logical workflow for the characterization of a UVCB substance.

Hypothetical Signaling Pathway Inhibition

Given the use of fatty acid derivatives in biological research, the following diagram illustrates a
hypothetical signaling pathway that could be modulated by such a compound.
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Caption: Hypothetical inhibition of a kinase signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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